N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide

• Molecular Formula: C14H9BrClF2NO
• Molecular Weight: 360.58 g/mol
• IUPAC Name: N-[(4-bromophenyl)methyl]-2-chloro-3,6-difluorobenzamide
• InChI: InChI=1S/C14H9BrClF2NO/c15-9-3-1-8(2-4-9)7-19-14(20)12-10(17)5-6-11(18)13(12)16/h1-6H,7H2,(H,19,20)
• InChI Key: YLYCIYMRALNJIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=C(C=CC(=C2Cl)F)F)Br

Description

N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide is a useful research compound. Its molecular formula is C14H9BrClF2NO and its molecular weight is 360.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Bromophenyl)methanamine hydrochloride (0.5 g, 2.25 mmol), 2-chloro-3,6-difluorobenzoic acid (0.52 g, 2.7 mmol), 2-(1H-7-azabenzotriazol-1-yl)-1,1,3,3-tetra methyl uronium hexafluorophosphate methanaminium (HATU) (1.2 g, 2.7 mmol), and N,N-diisopropyl-ethylamine (1.17 mL, 6.75 mmol) were combined in DMF (6 mL) and then stirred at room temperature for 1 h. The reaction mixture was diluted in ethyl acetate and washed once with water and twice with an aqueous saturated sodium bicarbonate solution. The organic phase was dried over magnesium sulfate, filtered and concentrated in vacuum. The crude product was suspended in hot acetonitrile and then filtered to have the pure compound N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide.